Cas no 867288-31-1 ((1R)-1-(2,3-dichlorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2,3-dichlorophenyl)ethan-1-ol
• CAS No: 867288-31-1
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD22569930
• CID: 4514998
• PubChem ID: 103920516
• Update Time: 2025-10-29

(1R)-1-(2,3-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3-dichloro-α-methyl-, (αR)-
• (1R)-1-(2,3-dichlorophenyl)ethan-1-ol
• 867288-31-1
• (R)-1-(2,3-Dichlorophenyl)ethan-1-ol
• CS-0266877
• EN300-1964982

• MDL： MFCD22569930
• Inchi： 1S/C8H8Cl2O/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： QSCSGMDRGGZRRA-RXMQYKEDSA-N
• SMILES： ClC1C(=CC=CC=1[C@@H](C)O)Cl

Computed Properties

• Exact Mass: 189.9952203Da
• Monoisotopic Mass: 189.9952203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2,3-dichlorophenyl)ethan-1-ol

Chemical Profile of (1R)-1-(2,3-dichlorophenyl)ethan-1-ol (CAS No. 867288-31-1)

The compound (1R)-1-(2,3-dichlorophenyl)ethan-1-ol, identified by its CAS number 867288-31-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol features a rigid aromatic core substituted with two chlorine atoms at the 2 and 3 positions, which imparts unique electronic and steric properties. The presence of the (1R) configuration at the ethyl alcohol moiety further enhances its potential as a building block in the development of enantioselective drugs and catalysts.

In recent years, the study of chiral auxiliaries and ligands has seen remarkable advancements, particularly in asymmetric synthesis. The structural motif of (1R)-1-(2,3-dichlorophenyl)ethan-1-ol aligns well with this trend, as it can serve as an effective scaffold for designing novel catalysts that facilitate high-yielding enantioselective reactions. For instance, researchers have explored its utility in transition metal-catalyzed cross-coupling reactions, where the dichlorophenyl group acts as a coordinating ligand, while the chiral alcohol provides the necessary stereodirecting influence.

The compound's applicability extends to the synthesis of biologically active molecules. The dichlorophenyl ring is a common pharmacophore in medicinal chemistry due to its ability to interact with various biological targets through π-stacking and hydrophobic effects. Additionally, the primary alcohol functionality allows for further derivatization, enabling the construction of more complex structures such as esters, ethers, or amides. These derivatives can be explored for their potential pharmacological properties, including anti-inflammatory, antiviral, or anticancer activities.

Recent publications highlight the role of halogenated aromatic compounds in medicinal chemistry, where substituents like chlorine enhance metabolic stability and binding affinity. The specific arrangement of chlorine atoms in (1R)-1-(2,3-dichlorophenyl)ethan-1-ol creates a favorable electronic environment for interactions with enzymes or receptors. This has prompted investigations into its derivatives as inhibitors or modulators of key biological pathways. For example, modifications at the alcohol moiety have been studied to improve solubility or bioavailability while maintaining enantioselectivity.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include chlorination of a biphenyl precursor followed by stereochemical resolution to achieve the (1R) configuration. Advances in asymmetric synthesis techniques have enabled more efficient routes to such chiral compounds, reducing reaction times and improving yields. Catalytic methods employing transition metals like palladium or copper have been particularly effective in constructing the desired stereocenters with high precision.

In drug discovery pipelines, compounds like (1R)-1-(2,3-dichlorophenyl)ethan-1-ol are often used as intermediates for more complex scaffolds. Their versatility allows medicinal chemists to rapidly explore structure-activity relationships (SAR), optimizing lead compounds for therapeutic efficacy. Computational modeling has also played a crucial role in predicting how modifications to this molecule might affect its biological profile, guiding experimental design with greater confidence.

The dichlorophenyl group's electronic properties make it particularly useful in photophysical studies and materials science applications beyond pharmaceuticals. Researchers have investigated derivatives of this compound for their fluorescence characteristics or as components in organic light-emitting diodes (OLEDs). The chirality introduced by the (1R) configuration can influence how these molecules interact with light or electromagnetic fields, opening new avenues for functional materials development.

Regulatory considerations are an essential aspect when handling compounds such as (1R)-1-(2,3-dichlorophenyl)ethan-1-ol. While not classified as hazardous under standard definitions, proper handling protocols must be followed to ensure safety during synthesis and purification processes. Documentation of synthetic routes and characterization data is critical for compliance with Good Manufacturing Practices (GMP) if these compounds are intended for industrial-scale production or clinical trials.

Future research directions may explore novel catalytic systems that leverage this compound's unique structural features more effectively than current methods allow. For instance, designing ligands that incorporate both the dichlorophenyl moiety and additional stereodirecting elements could lead to unprecedented levels of enantioselectivity in catalytic transformations. Such innovations would not only accelerate drug discovery but also contribute to sustainable chemistry by reducing waste and improving atom economy.